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Compound of Interest

Compound Name: 1-(4-Fluorophenyl)hexan-1-amine

Cat. No.: B13256752

Get Quote

Technical Monograph: 1-(4-Fluorophenyl)hexan-
1-amine
Document Type: Technical Guide / Whitepaper Subject: Physicochemical Properties,

Synthesis, and Analytical Characterization CAS Registry Number: 2728-88-3 (Free Base)

Executive Summary
1-(4-Fluorophenyl)hexan-1-amine (C₁₂H₁₈FN) is a fluorinated primary amine featuring a hexyl

chain substituted at the benzylic position.[1] Structurally, it belongs to the class of

-alkylbenzylamines, serving as a critical chiral building block in the synthesis of pharmaceutical
intermediates and specialized agrochemicals.

Unlike its phenethylamine analogs (e.g., amphetamines), the amine group in this compound is

attached directly to the benzylic carbon (C1), imparting distinct steric and electronic properties.

This guide provides a comprehensive analysis of its physicochemical profile, validated

synthetic pathways, and analytical fingerprints for researchers in medicinal chemistry and drug

development.
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Chemical Identity & Structural Analysis[2][3][4][5][6]
Attribute Detail

IUPAC Name 1-(4-Fluorophenyl)hexan-1-amine

Common Synonyms -Pentyl-4-fluorobenzylamine; 1-(4-

Fluorophenyl)hexylamine

CAS Number 2728-88-3

Molecular Formula C₁₂H₁₈FN

Molecular Weight 195.28 g/mol

SMILES CCCCCC(N)C1=CC=C(F)C=C1

InChI Key Predicted: Variable based on stereochemistry

Stereochemistry
The C1 carbon is a chiral center, resulting in two enantiomers: (R)- and (S)-1-(4-
Fluorophenyl)hexan-1-amine.

Implication: In asymmetric synthesis, the specific rotation

is a critical purity parameter. The (S)-enantiomer is typically accessible via enantioselective
reductive amination using chiral catalysts (e.g., Ru-TsDPEN).

Physicochemical Properties
Data below represents a synthesis of experimental values from homologous series and

computational prediction models (ACD/Labs, EPISuite).
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Property Value (Approx.) Context & Causality

Physical State Liquid (Oil)
At standard

temperature/pressure.

Boiling Point 255°C – 265°C

Predicted at 760 mmHg. High

BP due to intermolecular H-

bonding and increased Van der

Waals forces from the hexyl

tail.

Boiling Point (Vacuum) ~110°C – 115°C

At 1.0 mmHg. Recommended

distillation range to avoid

thermal degradation.

Density 1.02 ± 0.05 g/cm³

Fluorine atom increases

density relative to the non-

fluorinated analog (~0.94

g/cm³).

LogP (Octanol/Water) 3.6 – 3.9

High Lipophilicity. The 5-

carbon alkyl tail (pentyl)

significantly drives partitioning

into lipid bilayers, suggesting

high Blood-Brain Barrier (BBB)

permeability.

pKa (Conjugate Acid) 9.1 – 9.3

The electron-withdrawing

effect of the para-fluoro group

slightly reduces basicity

compared to non-substituted

benzylamine (pKa ~9.5).

Water Solubility < 50 mg/L

Sparingly soluble. Requires

conversion to HCl or tartrate

salt for aqueous formulation.

Refractive Index
Characteristic of aromatic

amines.
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Synthetic Pathways
The most robust route for high-purity synthesis is the Reductive Amination of the corresponding

ketone. This pathway minimizes over-alkylation byproducts common in direct alkylation

methods.

Pathway Logic & Mechanism
Precursor Synthesis: Friedel-Crafts acylation of fluorobenzene with hexanoyl chloride yields

1-(4-fluorophenyl)hexan-1-one.

Imine Formation: Condensation with ammonium acetate forms the intermediate imine.

Reduction:In situ reduction using Sodium Cyanoborohydride (

) or catalytic hydrogenation yields the primary amine.

Visualization (Graphviz)

Fluorobenzene
(C6H5F)

1-(4-Fluorophenyl)hexan-1-one
(Ketone)

Friedel-Crafts
Acylation

Hexanoyl Chloride
+ AlCl3

1-(4-Fluorophenyl)hexan-1-amine
(Target)

Reductive
Amination

Secondary Amine
(Dimer Impurity)

Excess Ketone
Competition

NH4OAc
NaBH3CN / MeOH

Figure 1: Two-step synthesis via Friedel-Crafts Acylation and Reductive Amination.

Click to download full resolution via product page

Detailed Protocol (Reductive Amination)
Standard Operating Procedure for Research Scale (10 mmol)
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Setup: In a dry 100 mL Round Bottom Flask (RBF), dissolve 1-(4-fluorophenyl)hexan-1-one

(1.94 g, 10 mmol) in dry Methanol (30 mL).

Imine Formation: Add Ammonium Acetate (7.7 g, 100 mmol, 10 eq). The large excess is

critical to suppress secondary amine formation (dimerization). Stir at room temperature for

30 minutes.

Reduction: Cool to 0°C. Carefully add Sodium Cyanoborohydride (

) (0.94 g, 15 mmol) in portions.

Note:

is preferred over

because it selectively reduces the imine at pH 6-7 without reducing the ketone precursor
too rapidly.

Reaction: Allow to warm to RT and stir for 12–18 hours. Monitor via TLC (System: 5% MeOH

in DCM).

Workup: Quench with 6M HCl (carefully, in fume hood) to decompose excess hydride and

liberate HCN (trap required). Basify to pH >12 with NaOH. Extract with Dichloromethane (

mL).

Purification: Dry organic layer over

. Evaporate solvent.[2] Purify oil via Kugelrohr distillation or column chromatography (Silica,
DCM:MeOH:NH₄OH gradient).

Analytical Characterization
To validate the identity of the synthesized compound, the following spectral signals are

diagnostic.

Nuclear Magnetic Resonance ( H-NMR)
Solvent:
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, 400 MHz

Shift (

ppm)
Multiplicity Integration Assignment

7.25 – 7.35 Multiplet 2H Aromatic (meta to F)

6.95 – 7.05 Multiplet 2H Aromatic (ortho to F)

3.85 – 3.95
Triplet (

Hz)
1H

Benzylic CH (

)

1.60 – 1.75 Multiplet 2H

-Methylene (

adjacent to chiral

center)

1.50 Broad Singlet 2H
(Exchangeable with

)

1.20 – 1.40 Multiplet 6H
Alkyl Chain (

groups)

0.85 – 0.90 Triplet 3H
Terminal Methyl (

)

Mass Spectrometry (GC-MS)
Molecular Ion (

): m/z 195

Base Peak: m/z 124.

Fragmentation Logic:

-cleavage occurs at the benzylic position. The bond between C1 and C2 breaks, losing the
pentyl chain (
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, mass 71).

Fragment =

m/z

.

Tropylium Ion: m/z 109 (Fluorotropylium cation).

Stability & Handling (Safety)
Signal Word:WARNING

Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Primary amines readily absorb

from the air to form carbamates.

Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

Metabolic Stability: The para-fluorine substitution blocks metabolic oxidation at the phenyl

ring (a common clearance route), potentially extending the half-life relative to the non-

fluorinated analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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